Cas no 2411274-03-6 (2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2))

• Product Name: 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2)
• CAS No: 2411274-03-6
• MF: C₉H₁₅Cl₂N₃
• MW: 236.141499757767
• CID: 5457219
• PubChem ID: 146082997
• Update Time: 2025-06-28

2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2411274-03-6
• 2-cyclopropyl-1-(pyrimidin-2-yl)ethan-1-amine dihydrochloride
• 2-Cyclopropyl-1-pyrimidin-2-ylethanamine;dihydrochloride
• Z4176369109
• EN300-7536124
• 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H13N3.2ClH/c10-8(6-7-2-3-7)9-11-4-1-5-12-9;;/h1,4-5,7-8H,2-3,6,10H2;2*1H
• InChI Key： VBVSSSHYZNNWPU-UHFFFAOYSA-N
• SMILES： C1(C(CC2CC2)N)=NC=CC=N1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 235.0643029g/mol
• Monoisotopic Mass: 235.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2)

Introduction to 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) and Its Significance in Modern Medicinal Chemistry

2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2), identified by its CAS number 2411274-03-6, is a compound of significant interest in the field of medicinal chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2), particularly the presence of a cyclopropylmethyl group and its salt form as hydrochloride (1:2), contribute to its unique chemical properties and biological interactions.

The cyclopropylmethyl moiety in the molecular structure of this compound introduces a rigid, three-membered ring that can enhance binding affinity and selectivity when interacting with biological targets. This structural motif has been increasingly explored in drug design due to its ability to optimize pharmacokinetic profiles and reduce off-target effects. The hydrochloride salt form (1:2) further stabilizes the compound, improving its solubility and bioavailability, which are critical factors for pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines are fundamental components of nucleic acids and play a crucial role in various biological processes. Compounds like 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) have been investigated for their potential in modulating enzyme activity, receptor binding, and cellular signaling pathways. These interactions are pivotal in addressing a wide range of diseases, including cancer, infectious diseases, and inflammatory disorders.

In the context of oncology research, pyrimidine-based compounds have shown promise as inhibitors of key enzymes involved in tumor growth and progression. The structural versatility of 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) allows for modifications that can fine-tune its interaction with target proteins. For instance, studies have demonstrated that subtle changes in the substituents around the pyrimidine ring can significantly alter binding affinity and selectivity against specific oncogenic pathways.

Moreover, the cyclopropylmethyl group in this compound contributes to its ability to engage with biological targets in a manner that is both potent and selective. This feature is particularly valuable in drug development, where minimizing side effects while maximizing therapeutic efficacy is paramount. The hydrochloride salt form also enhances the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.

Current research efforts are focused on leveraging computational methods and high-throughput screening to identify novel derivatives of 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) with improved pharmacological profiles. These studies aim to uncover new therapeutic applications and optimize existing ones. The integration of machine learning algorithms has accelerated the discovery process by predicting molecular properties and identifying promising candidates for further experimental validation.

The synthesis of 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications. Techniques such as catalytic hydrogenation and protecting group strategies have been employed to construct the complex framework of this compound with high fidelity.

In conclusion, 2-Pyrimidinemethanamine, α-(cyclopropylmethyl)-, hydrochloride (1:2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of a cyclopropylmethyl group with a pyrimidine core offers a promising scaffold for drug discovery. As research continues to uncover new biological targets and mechanisms, 2411274-03-6 may play a pivotal role in developing next-generation pharmaceuticals that address unmet medical needs.